Hydroxyacetone
Hydroxyacetone
Hydroxyacetone, also known as acetol or acetone alcohol, belongs to the class of organic compounds known as alpha-hydroxy ketones. These are organic compounds containing a carboxylic acid, and an amine group attached to the alpha carbon atom, relative to the C=O group. Hydroxyacetone exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Hydroxyacetone has been detected in multiple biofluids, such as feces and urine. Hydroxyacetone participates in a number of enzymatic reactions. In particular, hydroxyacetone can be biosynthesized from acetone. Hydroxyacetone can also be converted into hydroxyacetone phosphate. Outside of the human body, hydroxyacetone can be found in a number of food items such as apple, strawberry, vaccinium (blueberry, cranberry, huckleberry), and kohlrabi. This makes hydroxyacetone a potential biomarker for the consumption of these food products.
Hydroxyacetone is a propanone that is acetone in which one of the methyl hydrogens is replaced by a hydroxy group. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a member of propanones, a methyl ketone, a primary alcohol and a primary alpha-hydroxy ketone. It derives from an acetone.
Hydroxyacetone is a propanone that is acetone in which one of the methyl hydrogens is replaced by a hydroxy group. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a member of propanones, a methyl ketone, a primary alcohol and a primary alpha-hydroxy ketone. It derives from an acetone.
Brand Name:
Vulcanchem
CAS No.:
116-09-6
VCID:
VC0041140
InChI:
InChI=1S/C3H6O2/c1-3(5)2-4/h4H,2H2,1H3
SMILES:
CC(=O)CO
Molecular Formula:
C3H6O2
Molecular Weight:
74.08 g/mol
Hydroxyacetone
CAS No.: 116-09-6
Reference Standards
VCID: VC0041140
Molecular Formula: C3H6O2
Molecular Weight: 74.08 g/mol
| CAS No. | 116-09-6 |
|---|---|
| Product Name | Hydroxyacetone |
| Molecular Formula | C3H6O2 |
| Molecular Weight | 74.08 g/mol |
| IUPAC Name | 1-hydroxypropan-2-one |
| Standard InChI | InChI=1S/C3H6O2/c1-3(5)2-4/h4H,2H2,1H3 |
| Standard InChIKey | XLSMFKSTNGKWQX-UHFFFAOYSA-N |
| SMILES | CC(=O)CO |
| Canonical SMILES | CC(=O)CO |
| Boiling Point | 145.5 °C |
| Density | d2020 1.08 1.079-1.085 (20°) |
| Melting Point | -17.0 °C Fp -17 approx. ° -17°C |
| Physical Description | Liquid Clear colourless to yellow liquid; Pungent, sweet-caramellic, somewhat choking etheral aroma |
| Description | Hydroxyacetone, also known as acetol or acetone alcohol, belongs to the class of organic compounds known as alpha-hydroxy ketones. These are organic compounds containing a carboxylic acid, and an amine group attached to the alpha carbon atom, relative to the C=O group. Hydroxyacetone exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Hydroxyacetone has been detected in multiple biofluids, such as feces and urine. Hydroxyacetone participates in a number of enzymatic reactions. In particular, hydroxyacetone can be biosynthesized from acetone. Hydroxyacetone can also be converted into hydroxyacetone phosphate. Outside of the human body, hydroxyacetone can be found in a number of food items such as apple, strawberry, vaccinium (blueberry, cranberry, huckleberry), and kohlrabi. This makes hydroxyacetone a potential biomarker for the consumption of these food products. Hydroxyacetone is a propanone that is acetone in which one of the methyl hydrogens is replaced by a hydroxy group. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a member of propanones, a methyl ketone, a primary alcohol and a primary alpha-hydroxy ketone. It derives from an acetone. |
| Solubility | 13.50 M 1000 mg/mL at 20 °C Soluble in water Soluble (in ethanol) |
| Synonyms | Hydroxy-2-propanone; 1-Hydroxy-2-acetone; 1-Hydroxy-2-propanone; 1-Hydroxyacetone; 2-Oxopropanol; Acetol; Acetone alcohol; Acetylcarbinol; Acetylmethanol; Hydroxyacetone; Hydroxymethyl Methyl Ketone; Hydroxypropanone; NSC 102497; Rongal 5242; α-Hydro |
| PubChem Compound | 8299 |
| Last Modified | Nov 11 2021 |
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